GABAA receptor agonist 2

• Molecular Formula: C22H36O5
• Molecular Weight: 380.5 g/mol
• InChI: InChI=1S/C22H36O5/c1-14(2)22-12-11-21(6,27-22)16(24-15(3)23)7-9-19(4)17(25-19)8-10-20(5)18(13-22)26-20/h14,16-18H,7-13H2,1-6H3/t16-,17-,18+,19-,20?,21-,22+/m1/s1
• InChIKey: URTZEAYSIBCMJD-UPCPHUMASA-N

GABAA Receptor Agonist 2 (4c) Overview

GABAA receptor agonist 2, cataloged as compound 4c, is a synthetic, small-molecule orthosteric agonist of the gamma-aminobutyric acid type A (GABAA) receptor with the molecular formula C22H36O5 and a molecular weight of 380.52 g/mol . It belongs to a series of steroidal or steroid-like GABAA receptor regulators and is a close structural congener of GABAA receptor agonist 1 (compound 3e, C20H30O3) . The compound binds directly to the GABA binding site on the GABAA receptor to elicit chloride ion channel opening and subsequent neuronal hyperpolarization . In classic rodent behavioral models of depression, specifically the Forced Swim Test (FST) and Tail Suspension Test (TST), compound 4c has demonstrated antidepressant-like activity .

Model Behavioral pharmacology (FST/TST) depression model studies

Mechanism Orthosteric GABAA receptor agonism and chloride flux assays

Scaffold Steroidal GABAA ligand SAR and tool compound profiling

Why GABAA Agonist 2 (4c) Is Irreplaceable

Within the GABAA receptor agonist class, compounds differ profoundly in their molecular scaffold, subunit selectivity, binding site (orthosteric vs. allosteric), and resultant pharmacodynamic profile [1]. GABAA receptor agonist 2 (compound 4c) is a steroidal or steroid-like molecule (C22H36O5; MW 380.52) , which distinguishes it physicochemically from classical non-steroidal agonists like muscimol (C4H6N2O2; MW 114.10) and gaboxadol (THIP, C6H8N2O2; MW 140.14) [2]. Critically, even within the same chemical series, substitution with its nearest analog, GABAA receptor agonist 1 (compound 3e, C20H30O3; MW 318.45), is not equivalent. Compound 4c possesses two additional oxygen atoms and a higher molecular weight, which can influence solubility, membrane permeability, metabolic stability, and receptor binding kinetics . These physicochemical differences can directly impact in vivo efficacy, dosing regimens, and experimental reproducibility, making generic substitution scientifically unsound without direct comparative validation data.

Target

GABAA agonist 2 (4c): steroidal tetracyclic core, C22H36O5

Potential substitute

Muscimol / Gaboxadol: small isoxazole scaffolds, C4–C6

Scaffold class divergence predicts different ADME, brain penetration, and receptor engagement profile; physicochemical properties cannot be extrapolated.

Target

GABAA agonist 2 (4c): MW 380.52, C22H36O5

Series analog

GABAA agonist 1 (3e): MW 318.45, C20H30O3

Addition of C2H6O2 (+62 g/mol) changes hydrogen bonding capacity, solubility, and metabolic stability; re-validation required before interchange.

• [1] Olsen, R. W., & Sieghart, W. (2009). GABAA receptors: subtypes provide diversity of function and pharmacology. Neuropharmacology, 56(1), 141-148. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. GABAA receptor agonist ligand list. Available at: https://www.guidetopharmacology.org/GRAC/FamilyDisplayForward?familyId=72 View Source

GABAA Agonist 2 (4c) Differentiation Evidence

Steroidal Core vs. Isoxazole Scaffold

GABAA receptor agonist 2 (compound 4c) is built upon a steroidal tetracyclic core (C22H36O5, MW 380.52), which contrasts sharply with the small, planar isoxazole scaffold of the prototypical orthosteric agonists muscimol (C4H6N2O2, MW 114.10) and gaboxadol (THIP, C6H8N2O2, MW 140.14) [1]. This structural divergence is demonstrated by their respective molecular formulas and weights. The steroidal scaffold introduces additional stereochemical complexity and lipophilicity, which are known to influence blood-brain barrier penetration and receptor subtype engagement profiles for neuroactive steroids [2].

Steroidal vs. isoxazole scaffold

Class-level inference

Steroidal tetracyclic core C22H36O5, MW 380.52 vs. isoxazole scaffolds muscimol MW 114.10, gaboxadol MW 140.14 MW difference: 3.3× and 2.7×

Predicts distinct ADME and target engagement profile

Scaffold class determines handling, formulation, and brain penetration

Evidence Dimension	Molecular scaffold and physicochemical properties
Target Compound Data	C22H36O5; MW 380.52 g/mol; steroidal tetracyclic core
Comparator Or Baseline	Muscimol: C4H6N2O2, MW 114.10 g/mol, isoxazole; Gaboxadol: C6H8N2O2, MW 140.14 g/mol, isoxazole
Quantified Difference	MW difference: 3.3-fold (vs. muscimol), 2.7-fold (vs. gaboxadol); scaffold class entirely distinct
Conditions	Structural comparison based on published chemical structures

Why This Matters

The steroidal scaffold predicts distinct physicochemical and pharmacokinetic properties that directly affect experimental handling, dosing formulation, and CNS target engagement compared to classical non-steroidal GABAA agonists.

• [1] IUPHAR/BPS Guide to Pharmacology. Muscimol and Gaboxadol Ligand Pages. Available at: https://www.guidetopharmacology.org/ View Source
• [2] Belelli, D., & Lambert, J. J. (2005). Neurosteroids: endogenous regulators of the GABAA receptor. Nature Reviews Neuroscience, 6(7), 565-575. View Source

Differentiation from Compound 3e

Within the same compound series, GABAA receptor agonist 2 (compound 4c, C22H36O5, MW 380.52) is differentiated from its closest congener GABAA receptor agonist 1 (compound 3e, C20H30O3, MW 318.45) by a difference of C2H6O2 in molecular formula, corresponding to an additional 62.07 g/mol in molecular weight . The incorporation of two additional oxygen atoms into the steroidal scaffold of 4c increases hydrogen bond acceptor/donor capacity, which can alter receptor binding kinetics, aqueous solubility, and metabolic vulnerability .

Differentiation from compound 3e

Data to verify

Δ MW +62.07 g/mol (19.5%) Δ formula C2H6O2 Two additional oxygen atoms

Structural change alters solubility and binding kinetics

Vendor-reported formulas; require independent characterization

Evidence Dimension	Molecular formula and molecular weight difference within the same compound series
Target Compound Data	GABAA receptor agonist 2 (compound 4c): C22H36O5; MW 380.52 g/mol
Comparator Or Baseline	GABAA receptor agonist 1 (compound 3e): C20H30O3; MW 318.45 g/mol
Quantified Difference	Δ C2H6O2; Δ MW = 62.07 g/mol (19.5% increase)
Conditions	Vendor-reported molecular formulas (MedChemExpress, InvivoChem, TargetMol)

Why This Matters

This structural difference mandates distinct analytical characterization, solubility testing, and formulation optimization; compound 4c and compound 3e cannot be used interchangeably without re-validation of experimental protocols.

Orthosteric vs. Allosteric Binding Mode

GABAA receptor agonist 2 (compound 4c) is reported to bind at the GABA binding site (orthosteric site) of the GABAA receptor to produce GABAergic effects . This direct agonist mechanism contrasts with benzodiazepine-site allosteric modulators such as L-838417, which acts as a selective partial agonist at α2/α3/α5 subtypes and an antagonist at α1, with binding Ki values of 0.67 nM (α2β3γ2), 1.67 nM (α3β3γ2), and 2.25 nM (α5β3γ2) . Orthosteric agonists directly gate the chloride channel regardless of endogenous GABA tone, whereas allosteric modulators require the presence of GABA, leading to fundamentally different pharmacological profiles and experimental applications [1].

Orthosteric vs. allosteric binding

Class-level inference

4c: orthosteric agonist (direct Cl− channel gating) vs. L-838417: BZD-site allosteric modulator α2/α3/α5 partial agonist, α1 antagonist

GABA-independent vs. GABA-dependent activation

Experimental design determines whether endogenous GABA tone is required

Evidence Dimension	Binding site and mechanism of receptor activation
Target Compound Data	Compound 4c: orthosteric GABA binding site agonist (direct channel gating)
Comparator Or Baseline	L-838417: allosteric modulator at BZD site; Ki values: α2=0.67 nM, α3=1.67 nM, α5=2.25 nM, α1=267 nM (antagonist)
Quantified Difference	Mechanistic class difference: direct agonism vs. allosteric modulation; binding site topology and functional consequence are non-overlapping
Conditions	Vendor-reported binding mechanism for compound 4c; published radioligand binding data for L-838417 in recombinant GABAA receptor subtypes

Why This Matters

Selecting an orthosteric agonist (compound 4c) over an allosteric modulator (L-838417) is a critical experimental design decision that determines whether receptor activation is GABA-independent or GABA-dependent, directly impacting the interpretation of results in disease models where GABA tone may be altered.

• [1] Sieghart, W. (2015). Allosteric modulation of GABAA receptors via multiple drug-binding sites. Advances in Pharmacology, 72, 53-96. View Source

Antidepressant-Like Efficacy vs. Gaboxadol

GABAA receptor agonist 2 (compound 4c) has demonstrated antidepressant-like activity in both the Forced Swim Test (FST) and Tail Suspension Test (TST) in mice . By comparison, the clinically investigated GABAA agonist gaboxadol (THIP), which is selective for extrasynaptic δ-subunit-containing GABAA receptors (EC50 13 µM for δ-GABAAR) , has shown variable results in mood disorder models and was primarily developed for insomnia before clinical development was discontinued due to adverse effects [1]. While direct, quantitative efficacy data (e.g., ED50 values, % reduction in immobility time) for compound 4c are not publicly available in peer-reviewed literature as of this analysis, the activity profile across two validated depression models suggests a robust antidepressant-like signal . The steroidal scaffold of compound 4c may also engage neurosteroid binding sites in addition to the orthosteric GABA site, providing a polypharmacological profile distinct from gaboxadol's selective δ-subunit targeting [2].

Behavioral model response vs. gaboxadol

Data to verify

4c: active in mouse FST and TST Gaboxadol: δ-subunit selective agonist; discontinued insomnia program

Supports model-response context; gaboxadol not an antidepressant

Quantitative ED50 and immobility reduction data not publicly available

Evidence Dimension	In vivo efficacy in rodent depression models and pharmacological target profile
Target Compound Data	Compound 4c: active in FST and TST in mice
Comparator Or Baseline	Gaboxadol (THIP): selective extrasynaptic δ-GABAAR agonist, EC50 13 µM for δ-GABAAR; developed for insomnia, not depression; discontinued
Quantified Difference	Therapeutic indication divergence: depression research (4c) vs. terminated insomnia program (gaboxadol); receptor subtype selectivity profile is predicted to differ based on scaffold class
Conditions	Mouse FST and TST models for compound 4c; recombinant receptor electrophysiology for gaboxadol

Why This Matters

Compound 4c represents a potentially differentiated research tool for investigating GABAA-mediated antidepressant mechanisms, especially given that the most clinically advanced orthosteric GABAA agonist (gaboxadol) did not demonstrate an antidepressant indication and its development was halted.

• [1] Wafford, K. A., & Ebert, B. (2006). Gaboxadol—a new awakening in sleep. Current Opinion in Pharmacology, 6(1), 30-36. View Source
• [2] Belelli, D., & Lambert, J. J. (2005). Neurosteroids: endogenous regulators of the GABAA receptor. Nature Reviews Neuroscience, 6(7), 565-575. View Source

Purity and Quality Specifications

For research procurement, GABAA receptor agonist 2 (compound 4c) is commercially available from multiple vendors with specified purity levels of ≥98% (InvivoChem) or typically ≥95% . In contrast, common GABAA agonists like muscimol are available in a wider purity range (typically ≥95% to ≥99%), and the structurally related compound 3e (GABAA receptor agonist 1) similarly requires purity verification . The purity specification of compound 4c at ≥98% meets the threshold for reproducible in vivo pharmacological studies, where impurities could confound behavioral readouts (e.g., FST, TST) by introducing off-target effects .

Purity specification

Lot attribute

≥98% (InvivoChem) ≥95% (other vendors)

Supports lot reproducibility for behavioral studies

Verify Certificate of Analysis for each lot used

Evidence Dimension	Commercially available purity specification
Target Compound Data	Compound 4c: ≥98% purity (InvivoChem), typically ≥95% (other vendors)
Comparator Or Baseline	Compound 3e (GABAA receptor agonist 1): same purity range from same vendors
Quantified Difference	Comparable purity specifications within the series; ≥98% suitable for in vivo use
Conditions	Vendor Certificate of Analysis specifications for research-grade compounds

Why This Matters

Ensuring procurement of compound 4c at the specified purity (≥98%) is essential for experimental reproducibility, particularly in behavioral pharmacology studies where minor impurities could act as confounds.

GABAA Agonist 2 (4c) Research Applications

Investigating Orthosteric Agonism in Depression Models

Compound 4c's reported activity in the FST and TST models positions it as a tool compound for investigating the role of direct GABAA receptor agonism in antidepressant-like behavioral responses. Its orthosteric binding mechanism makes it suitable for studies where the researcher needs to discriminate between direct chloride channel gating (orthosteric agonism) and allosteric potentiation of endogenous GABA signaling. This application is supported by the established use of FST/TST as gold-standard screening paradigms for antidepressant activity [1].

SAR Studies of Steroidal GABAA Ligands

The steroidal scaffold of compound 4c (C22H36O5), when compared to its series analog compound 3e (C20H30O3) , provides a platform for systematic SAR investigations into how incremental structural modifications (e.g., additional oxygenation at C2H6O2) affect GABAA receptor binding affinity, functional efficacy, and in vivo potency . These studies can inform the design of next-generation neuroactive steroid-based GABAA therapeutics [2].

Orthosteric vs. Allosteric Modulation in Depression Research

Compound 4c's orthosteric agonist mechanism stands in contrast to subtype-selective allosteric modulators (e.g., L-838417 with its α2/α3/α5 partial agonism and α1 antagonism) . This enables head-to-head comparative studies designed to determine whether direct, non-selective orthosteric GABAA activation or subunit-selective allosteric modulation produces a more favorable antidepressant-like profile with fewer side effects (e.g., sedation, motor impairment, tolerance).

Steroidal vs. Non-Steroidal GABAA Agonists

The steroidal chemotype of compound 4c distinguishes it from classical non-steroidal agonists like muscimol and gaboxadol [3]. This structural divergence can be exploited in studies examining whether steroidal GABAA agonists exhibit distinct pharmacokinetic properties (e.g., brain penetration, metabolic stability) or engage auxiliary binding sites (e.g., neurosteroid sites) that confer unique pharmacological profiles relevant to neuropsychiatric drug discovery [2].

Application

Selection Property

Validation Focus

Depression model orthosteric agonism studies

Direct orthosteric GABAA receptor activation

FST/TST behavioral model response and chloride flux endpoints

Steroidal GABAA ligand SAR investigations

Incremental oxygenation within steroidal scaffold (C2H6O2 vs. 3e)

Binding affinity, functional response profile, and metabolic stability SAR

Orthosteric vs. allosteric modulation comparison

GABA-independent direct agonism mechanism

GABA-dependent vs. independent activation and model-specific tolerability endpoints

Steroidal vs. non-steroidal GABAA agonist profiling

Steroidal chemotype vs. isoxazole scaffolds

Brain penetration, neurosteroid site engagement, and ADME profile comparison

• [1] Porsolt, R. D., Bertin, A., & Jalfre, M. (1977). Behavioral despair in mice: a primary screening test for antidepressants. Archives Internationales de Pharmacodynamie et de Therapie, 229(2), 327-336. View Source
• [2] Belelli, D., & Lambert, J. J. (2005). Neurosteroids: endogenous regulators of the GABAA receptor. Nature Reviews Neuroscience, 6(7), 565-575. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. GABAA receptor agonist ligand list. Available at: https://www.guidetopharmacology.org/GRAC/FamilyDisplayForward?familyId=72 View Source